BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for CHC22
Antibody in Western Blot Analysis

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: CL22 protein

Cat. No.: B1177498

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of antibodies
targeting the Clathrin Heavy Chain 22 (CHC22) in Western blot analysis. CHC22, encoded by
the CLTCL1 gene, is a crucial protein in the intracellular trafficking of the glucose transporter
GLUT4, particularly in skeletal muscle and adipose tissue.[1][2] Its proper function is vital for
glucose homeostasis, and its dysregulation has been implicated in conditions like type 2
diabetes.[1]

Protein and Antibody Specifications

A summary of CHC22 protein and antibody characteristics is provided below for quick
reference.
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Parameter

Details

Source

Protein Name

Clathrin Heavy Chain 22
(CHC22)

[2](3]

Alternate Names

CLH-22, CLTCL1, CLTD

Molecular Weight (approx.)

170-190 kDa

[3]

Function

Mediates intracellular
trafficking of GLUT4 to form
insulin-responsive storage

compartments.

[1]14]

Cellular Localization

Cytoplasmic vesicle
membrane, ER-to-Golgi
intermediate compartment
(ERGIC).

[5]16]

Tissue Expression

Highly expressed in skeletal

muscle and adipocytes.

[1](2]

Recommended Antibody Dilutions for Western Blot

The following table summarizes recommended starting dilutions for commercially available

CHC22 antibodies. It is important to note that optimal dilutions should be determined

experimentally for each specific assay.

Antibody Type

Recommended Dilution

Example Source

Rabbit Monoclonal

1:500 - 1:2000

Sheep Polyclonal

1 pg/mL

[3]7]

Rabbit Polyclonal

1:50 - 1:200 (for IHC, WB may

vary)

[8]

Experimental Protocols

A detailed protocol for performing Western blot analysis for CHC22 is provided below.
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A. Sample Preparation (Cell Lysate)

o Cell Culture: Culture human cell lines known to express CHC22, such as U20S
(osteosarcoma), Hela, or differentiated myotubes, in appropriate media.[3]

o Lysis:
o Wash cells twice with ice-cold PBS.

o Add radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase
inhibitors to the cell culture dish.

o Scrape the cells and transfer the lysate to a microcentrifuge tube.
o Incubate on ice for 30 minutes with periodic vortexing.

o Centrifuge at 14,000 x g for 15 minutes at 4°C.

o Transfer the supernatant (protein lysate) to a new tube.

e Protein Quantification: Determine the protein concentration of the lysate using a standard
protein assay (e.g., BCA or Bradford assay).

B. SDS-PAGE and Electrotransfer

o Sample Preparation for Loading: Mix 20-30 ug of protein lysate with Laemmli sample buffer
and boil at 95-100°C for 5 minutes.

» Electrophoresis:
o Load the samples and a molecular weight marker onto a 4-12% SDS-polyacrylamide gel.
o Run the gel at 100-150V until the dye front reaches the bottom.

e Membrane Transfer:

o Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF)
membrane.[3]
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o The transfer can be performed using a wet or semi-dry transfer system. Follow the
manufacturer's instructions.

C. Immunoblotting

e Blocking:

o Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-
buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

Primary Antibody Incubation:

o Dilute the CHC22 primary antibody in the blocking buffer at the recommended
concentration (see table above).

o Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

Washing:

o Wash the membrane three times for 10 minutes each with TBST.

Secondary Antibody Incubation:

o Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary
antibody (e.g., anti-rabbit HRP or anti-sheep HRP) diluted in blocking buffer for 1 hour at
room temperature.[3][9]

Final Washes:

o Wash the membrane three times for 10 minutes each with TBST.

D. Detection

¢ Signal Development:

o Prepare the enhanced chemiluminescence (ECL) substrate according to the
manufacturer's instructions.

o Incubate the membrane with the ECL substrate for the recommended time.
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e Imaging:
o Capture the chemiluminescent signal using a digital imaging system or X-ray film.

o A specific band for CHC22 should be detected at approximately 170-190 kDa.[3]

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the key signaling pathway involving CHC22 and the general
workflow for Western blot analysis.

Caption: Insulin-stimulated GLUT4 trafficking pathway involving CHC22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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